Cas no 38469-83-9 (4-Methoxy-2-nitrobenzonitrile)

• Product name: 4-Methoxy-2-nitrobenzonitrile
• CAS No: 38469-83-9
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00667741
• CID: 319906
• PubChem ID: 288665

4-Methoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-2-NITROBENZONITRILE
• Benzonitrile,4-methoxy-2-nitro-
• 2-Nitro-4-methoxybenzonitrile
• 4-Methoxy-2-nitro-benzonitrile
• 4-CYANO-3-NITROANISOLE
• Benzonitrile, 4-methoxy-2-nitro-
• NSC149944
• PubChem16089
• 3-nitro-4-cyanoanisole
• KSC580A1D
• UUYPUFCWSUBTFP-UHFFFAOYSA-N
• WT102
• SC5019
• AM8
• AM82819
• TRA0076204
• AB06728
• SC
• SCHEMBL2258930
• VTH
• AC-7663
• A6516
• FT-0649737
• DTXSID30302281
• SY066855
• EN300-181739
• AKOS005146114
• 4-Methoxy-2-nitrobenzonitrile, 98%
• CS-W017343
• MFCD00667741
• AS-18827
• 38469-83-9
• NSC-149944
• DB-000552
• 4-Methoxy-2-nitrobenzonitrile

• MDL： MFCD00667741
• Inchi： 1S/C8H6N2O3/c1-13-7-3-2-6(5-9)8(4-7)10(11)12/h2-4H,1H3
• InChI Key： UUYPUFCWSUBTFP-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C#N)=C(C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 78.8

Experimental Properties

• Melting Point: 137-140 °C (lit.)
• Boiling Point: 364.5°C at 760 mmHg
• PSA: 78.84000
• LogP: 1.99828

4-Methoxy-2-nitrobenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

4-Methoxy-2-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on 4-Methoxy-2-nitrobenzonitrile

Recent Advances in the Study of 4-Methoxy-2-nitrobenzonitrile (CAS: 38469-83-9)

4-Methoxy-2-nitrobenzonitrile (CAS: 38469-83-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic nitrile derivative has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structural features, including the methoxy and nitro functional groups, make it a valuable intermediate in the synthesis of more complex molecules with biological activity.

Recent literature highlights the role of 4-Methoxy-2-nitrobenzonitrile as a key building block in the synthesis of heterocyclic compounds, which are often found in pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel benzimidazole derivatives, which exhibited promising antimicrobial activity against resistant bacterial strains. The researchers utilized the nitro group for subsequent reduction and cyclization reactions, showcasing the versatility of this compound in medicinal chemistry.

Another significant application of 4-Methoxy-2-nitrobenzonitrile was reported in the field of materials science. A 2024 study in Advanced Materials explored its use as a precursor for the development of organic semiconductors. The electron-withdrawing nature of the nitro and nitrile groups contributed to the compound's ability to facilitate charge transport, making it a candidate for use in organic electronic devices.

From a pharmacological perspective, recent investigations have focused on the potential of 4-Methoxy-2-nitrobenzonitrile derivatives as inhibitors of specific enzymes. A preprint available on bioRxiv (2024) described the compound's structural analogs as potent inhibitors of tyrosine kinases, which are implicated in various cancers. The study employed molecular docking simulations and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives.

The safety and toxicological profile of 4-Methoxy-2-nitrobenzonitrile has also been a subject of recent regulatory interest. An assessment by the European Chemicals Agency (ECHA) in 2023 provided updated data on its environmental persistence and bioaccumulation potential. While the compound shows moderate acute toxicity, its degradation products warrant further investigation to ensure safe handling in industrial and laboratory settings.

Looking forward, the diverse applications of 4-Methoxy-2-nitrobenzonitrile continue to expand. Current research directions include its incorporation into metal-organic frameworks (MOFs) for catalytic applications and its potential use in photodynamic therapy. The compound's chemical versatility ensures its ongoing relevance in multiple domains of chemical and pharmaceutical research.